6-Imino-5,5-dimethyloxan-2-one

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 6-imino-5,5-dimethyloxan-2-one
• InChI: InChI=1S/C7H11NO2/c1-7(2)4-3-5(9)10-6(7)8/h8H,3-4H2,1-2H3
• InChI Key: KBAXGUHWYCFNIT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)OC1=N)C

Description

6-Imino-5,5-dimethyloxan-2-one is a six-membered cyclic ketone derivative with unique structural features. Its IUPAC name reflects the presence of an imino group (-NH) at position 6 and two methyl groups at position 5 on the oxane ring. The compound’s molecular formula is C₇H₁₁NO₂, with a molecular weight of 141.16 g/mol (calculated). This compound is of interest in organic synthesis and pharmaceutical research due to its hybrid lactone-lactam-like characteristics [1].

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Imino-5,5-dimethyloxan-2-one typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as 5,5-dimethyloxan-2-one.

Formation of Imino Group:

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels, to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In industrial settings, the production of 6-Imino-5,5-dimethyloxan-2-one may involve large-scale synthesis using optimized reaction conditions and advanced equipment. The process is designed to be cost-effective and environmentally friendly, with a focus on minimizing waste and maximizing efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Imino-5,5-dimethyloxan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the imino group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Catalysts: Catalysts such as palladium on carbon (Pd/C) are used to facilitate certain reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

6-Imino-5,5-dimethyloxan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Imino-5,5-dimethyloxan-2-one involves its interaction with specific molecular targets and pathways. The imino group plays a crucial role in its reactivity and binding to target molecules. The compound may inhibit or activate certain enzymes, receptors, or other proteins, leading to its observed effects .

Comparison with Similar Compounds

Structural and Molecular Comparison

The structural and molecular differences between 6-Imino-5,5-dimethyloxan-2-one and its analog, 6-Methyloxan-2-one, are significant:

Property	6-Imino-5,5-dimethyloxan-2-one	6-Methyloxan-2-one
Molecular Formula	C₇H₁₁NO₂	C₆H₁₀O₂
Molecular Weight (g/mol)	141.16 (calculated)	114.14
Functional Groups	Ketone, imino (-NH)	Ketone, methyl (-CH₃)
Substituents	5,5-dimethyl, 6-imino	6-methyl
InChIKey	Not available in provided sources	RZTOWFMDBDPERY-UHFFFAOYSA-N

Key Differences :

• The imino group in 6-Imino-5,5-dimethyloxan-2-one replaces the methyl group at position 6 in 6-Methyloxan-2-one, introducing nitrogen into the structure.
• The 5,5-dimethyl substitution in the former adds steric bulk, which is absent in the latter.

Physicochemical Properties

• Boiling/Melting Points: The imino group and dimethyl substitution likely elevate the melting and boiling points of 6-Imino-5,5-dimethyloxan-2-one relative to 6-Methyloxan-2-one, though experimental data is unavailable in the provided sources.